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Compound of Interest

Compound Name:
Triphenylcarbenium

hexafluorophosphate

Cat. No.: B1586695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triphenylcarbenium hexafluorophosphate, also known as trityl hexafluorophosphate, is a

powerful and versatile reagent in organic synthesis, primarily utilized as a potent hydride

abstractor and a catalyst for cationic polymerization. Its high reactivity necessitates a thorough

understanding of its properties and strict adherence to safety protocols. This guide provides a

comprehensive overview of the essential safety precautions, handling procedures, and key

experimental applications of triphenylcarbenium hexafluorophosphate, with a focus on

providing researchers with the technical information required for its safe and effective use in a

laboratory setting.

Chemical and Physical Properties
Triphenylcarbenium hexafluorophosphate is a dark yellow to orange crystalline solid.[1] It is

soluble in water, with a reported solubility of 27 g/L at 25°C.[2][3][4] The compound is sensitive

to moisture and light and should be stored accordingly.[5]
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Property Value Reference

Chemical Formula C₁₉H₁₅F₆P [6][7]

Molecular Weight 388.29 g/mol [3][6][7]

Appearance
Yellow to Orange Crystalline

Solid
[1]

Melting Point ~150 °C (decomposes) [2][3][8]

Solubility in Water 27 g/L at 25°C [2][3][4]

Storage Temperature 2-8°C [2][8]

Safety Precautions and Handling
Triphenylcarbenium hexafluorophosphate is classified as a corrosive solid that causes

severe skin burns and eye damage.[4][6][7] Inhalation may cause respiratory irritation and

corrosive injuries to the upper respiratory tract and lungs.[1][6][9]

Hazard Identification
Hazard Description References

Skin Corrosion/Irritation
Category 1B: Causes severe

skin burns.
[6][7]

Serious Eye Damage/Irritation
Category 1: Causes serious

eye damage.
[6][7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3: May cause

respiratory irritation.
[6]

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available. [9][10]

Personal Protective Equipment (PPE)
Due to the corrosive nature of this compound, appropriate personal protective equipment must

be worn at all times.
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PPE Specification References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[6]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Impervious

clothing, gloves, and boots are

recommended.

[5][6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

full-face respirator with a

particulate filter conforming to

EN 143 is recommended when

dusts are generated.

[6][8]

Handling and Storage
Handling: Use only under a chemical fume hood.[5][6] Avoid creating dust.[5][6] Do not get in

eyes, on skin, or on clothing.[5][6] Do not breathe dust.[5][6] Do not ingest.[6]

Storage: Store in a well-ventilated place.[6] Keep the container tightly closed in a dry and

cool place.[5] Store at 2-8°C.[2][8] The compound is moisture and light-sensitive.[5] It is

incompatible with strong bases and oxidizing agents.[6]

First Aid Measures
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In case of exposure, immediate medical attention is required.[6]

Exposure First Aid Procedure References

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Keep eye wide open while

rinsing.

[6]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. Wash

contaminated clothing before

reuse.

[6]

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Do not use mouth-

to-mouth resuscitation if the

victim ingested or inhaled the

substance.

[6]

Ingestion

Rinse mouth. DO NOT induce

vomiting. Drink plenty of water.

Never give anything by mouth

to an unconscious person.

[6]

Experimental Protocols and Applications
Triphenylcarbenium hexafluorophosphate is a key reagent in various organic

transformations, most notably in hydride abstraction and as an initiator for cationic

polymerization.

Hydride Abstraction
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The triphenylcarbenium cation is a powerful hydride abstractor, capable of removing a hydride

ion (H⁻) from a variety of organic substrates to form stable carbocations. This reactivity is

central to many synthetic strategies.

General Experimental Protocol for Hydride Abstraction:

Materials: Triphenylcarbenium hexafluorophosphate, the organic substrate, and a dry,

inert solvent (e.g., dichloromethane, acetonitrile).

Procedure:

In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the

organic substrate in the chosen solvent.

Add a stoichiometric amount of triphenylcarbenium hexafluorophosphate to the

solution at the desired temperature (often room temperature or below).

Stir the reaction mixture for the appropriate amount of time, monitoring the reaction

progress by a suitable analytical technique (e.g., TLC, NMR).

Upon completion, the reaction is typically quenched by the addition of a suitable

nucleophile or base.

The product is then isolated and purified using standard techniques such as extraction,

chromatography, and crystallization.

Cationic Polymerization
Triphenylcarbenium hexafluorophosphate is an effective initiator for the cationic

polymerization of electron-rich olefins, such as styrenes and vinyl ethers.[11] The initiation step

involves the addition of the triphenylcarbenium cation to the monomer, generating a new

carbocation that propagates the polymer chain.

Experimental Workflow for Cationic Polymerization of Styrene:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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